rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans
Overview
Description
Rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans (RACP) is a cyclic amino acid derivative that has been extensively studied due to its potential applications in the field of medicinal chemistry. RACP is a highly stable compound and has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial effects. Its unique structure makes it an attractive target for medicinal chemists, as it offers a variety of possibilities for the development of novel drugs.
Scientific Research Applications
Rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans has been extensively studied due to its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial effects. In addition, it has also been found to possess anti-oxidant and anti-viral properties. Furthermore, it has been suggested that rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans may have potential applications in the treatment of cancer, diabetes, and cardiovascular diseases.
Mechanism of Action
The exact mechanism of action of rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans is not yet fully understood. However, it is believed that its biological activity is due to its ability to interact with enzymes and other cellular components. In particular, it has been found to bind to the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. In addition, it is believed to interact with other cellular components, such as cell membranes, and may be involved in the regulation of gene expression.
Biochemical and Physiological Effects
rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans has been found to possess a wide range of biochemical and physiological effects. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. In addition, it has been found to have anti-oxidant and anti-viral properties, and may be involved in the regulation of gene expression. Furthermore, it has been found to reduce the production of nitric oxide, which is involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
Rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans is a highly stable compound and can be easily synthesized in the laboratory. In addition, it is relatively non-toxic, making it suitable for use in laboratory experiments. However, it is important to note that rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans is not soluble in water, and therefore care should be taken when performing experiments involving its dissolution.
Future Directions
The potential applications of rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans are still being explored and there are a number of future directions that could be taken. For example, further research could be conducted into its potential applications in the treatment of cancer, diabetes, and cardiovascular diseases. In addition, further studies could be conducted into its mechanism of action and its interaction with other cellular components. Furthermore, further studies could be conducted into its potential use as an anti-viral agent. Finally, further research could be conducted into its potential use as a food additive or preservative.
Synthesis Methods
The synthesis of rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans is relatively straightforward, as it can be obtained from the reaction of racemic 3-amino-1-(pyridin-4-yl)cyclobutan-1-ol with a variety of reagents. The most commonly used reagents are thionyl chloride and trifluoroacetic acid. In addition, other reagents such as bromine, iodine, and o-chlorobenzoyl chloride can also be used. The reaction is usually carried out at room temperature and can be completed within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans involves the conversion of a cyclobutanone derivative to the desired compound through a series of chemical reactions.", "Starting Materials": [ "Cyclobutanone", "4-pyridinecarboxaldehyde", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Condensation of cyclobutanone with 4-pyridinecarboxaldehyde in the presence of ammonium acetate to form racemic 3-(4-pyridinyl)-cyclobutanone.", "Step 2: Reduction of the intermediate product with sodium borohydride in methanol to obtain racemic 3-(4-pyridinyl)cyclobutan-1-ol.", "Step 3: Separation of the racemic mixture into its enantiomers using chiral chromatography.", "Step 4: Conversion of the desired enantiomer to the trans isomer by treatment with hydrochloric acid in ethanol.", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with water.", "Step 6: Purification of the product by recrystallization." ] } | |
CAS RN |
2703780-69-0 |
Product Name |
rac-(1s,3s)-3-amino-1-(pyridin-4-yl)cyclobutan-1-ol, trans |
Molecular Formula |
C9H12N2O |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
